Cas no 2172506-67-9 (2-{(tert-butoxy)carbonylamino}-5-(pyridin-4-yl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-5-(pyridin-4-yl)-1,3-thiazole-4-carboxylic acid
• CAS No: 2172506-67-9
• MF: C₁₄H₁₅N₃O₄S
• MW: 321.351601839066
• CID: 6058174
• PubChem ID: 165503481
• Update Time: 2025-10-30

2-{(tert-butoxy)carbonylamino}-5-(pyridin-4-yl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-5-(pyridin-4-yl)-1,3-thiazole-4-carboxylic acid
• EN300-1458467
• 2172506-67-9
• 2-{[(tert-butoxy)carbonyl]amino}-5-(pyridin-4-yl)-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C14H15N3O4S/c1-14(2,3)21-13(20)17-12-16-9(11(18)19)10(22-12)8-4-6-15-7-5-8/h4-7H,1-3H3,(H,18,19)(H,16,17,20)
• InChI Key： JTJGTRODCXRYCP-UHFFFAOYSA-N
• SMILES： S1C(=NC(C(=O)O)=C1C1C=CN=CC=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 321.07832714g/mol
• Monoisotopic Mass: 321.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 130Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-5-(pyridin-4-yl)-1,3-thiazole-4-carboxylic acid

Introduction to 2-{(tert-butoxy)carbonylamino}-5-(pyridin-4-yl)-1,3-thiazole-4-carboxylic acid (CAS No. 2172506-67-9)

2-{(tert-butoxy)carbonylamino}-5-(pyridin-4-yl)-1,3-thiazole-4-carboxylic acid, with the CAS number 2172506-67-9, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structural features of this compound make it a promising candidate for further research and development in drug discovery.

The chemical structure of 2-{(tert-butoxy)carbonylamino}-5-(pyridin-4-yl)-1,3-thiazole-4-carboxylic acid is characterized by a thiazole ring system substituted with a tert-butoxycarbonyl (Boc) protected amino group and a pyridine moiety. The tert-butoxycarbonyl group is a commonly used protecting group in organic synthesis, which can be selectively removed under mild conditions to reveal the free amine. This feature makes the compound versatile for further functionalization and derivatization, enhancing its potential as a lead compound in drug design.

Recent studies have highlighted the biological activities of thiazole derivatives, particularly their ability to modulate various cellular processes. For instance, thiazoles have been shown to inhibit enzymes involved in signal transduction pathways, such as kinases and proteases. The presence of the pyridine ring in 2-{(tert-butoxy)carbonylamino}-5-(pyridin-4-yl)-1,3-thiazole-4-carboxylic acid further enhances its pharmacological profile by providing additional interactions with biological targets. Pyridine-containing compounds are known for their ability to form hydrogen bonds and π-stacking interactions, which can improve binding affinity and selectivity.

In the context of drug discovery, 2-{(tert-butoxy)carbonylamino}-5-(pyridin-4-yl)-1,3-thiazole-4-carboxylic acid has been evaluated for its potential as an inhibitor of specific enzymes involved in disease pathways. One notable application is in the inhibition of protein kinases, which are key regulators of cellular signaling and are often dysregulated in diseases such as cancer. Studies have shown that thiazole derivatives can effectively inhibit kinases by binding to their active sites and disrupting their catalytic activity.

Beyond kinase inhibition, 2-{(tert-butoxy)carbonylamino}-5-(pyridin-4-yl)-1,3-thiazole-4-carboxylic acid has also been explored for its anti-inflammatory properties. Inflammatory diseases are characterized by excessive production of pro-inflammatory cytokines and chemokines. Thiazoles have been shown to inhibit the production of these inflammatory mediators by modulating the activity of transcription factors such as NF-κB. The combination of the thiazole and pyridine moieties in this compound may provide synergistic effects in reducing inflammation.

The synthesis of 2-{(tert-butoxy)carbonylamino}-5-(pyridin-4-yl)-1,3-thiazole-4-carboxylic acid involves several well-established organic reactions. The key steps include the formation of the thiazole ring through a cyclization reaction and the introduction of the tert-butoxycarbonyl protecting group via an amide bond formation. The pyridine moiety can be introduced through a coupling reaction with an appropriate pyridine derivative. These synthetic strategies allow for high yields and purity, making the compound suitable for large-scale production.

In preclinical studies, 2-{(tert-butoxy)carbonylamino}-5-(pyridin-4-yl)-1,3-thiazole-4-carboxylic acid has demonstrated promising results in various assays. For example, it has shown potent inhibitory activity against specific kinases with low micromolar IC50 values. Additionally, it has exhibited anti-inflammatory effects in cell-based models by reducing the expression of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that this compound has significant therapeutic potential and warrants further investigation.

To advance the development of 2-{(tert-butoxy)carbonylamino}-5-(pyridin-4-yl)-1,3-thiazole-4-carboxylic acid, ongoing research is focused on optimizing its pharmacokinetic properties and evaluating its safety profile. This includes studying its solubility, stability, and metabolic behavior in vitro and in vivo. Preclinical toxicology studies are also being conducted to assess any potential adverse effects before proceeding to clinical trials.

In conclusion, 2-{(tert-butoxy)carbonylamino}-5-(pyridin-4-yl)-1,3-thiazole-4-carboxylic acid (CAS No. 2172506-67-9) is a promising compound with a unique chemical structure that offers significant potential for therapeutic applications. Its ability to inhibit key enzymes involved in disease pathways and its anti-inflammatory properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, this compound may pave the way for novel treatments for various diseases.